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Compound Name:
Adenosine 5'-monophosphate

disodium

Cat. No.: B1328782 Get Quote

For researchers, scientists, and drug development professionals utilizing adenosine

monophosphate (AMP) disodium salt, understanding its stability in aqueous solutions is critical

for experimental accuracy and reproducibility. This guide provides detailed information on the

stability of AMP disodium salt under various conditions, troubleshooting advice for common

issues, and frequently asked questions.

Stability of AMP Disodium Salt: An Overview
AMP disodium salt in aqueous solution is susceptible to degradation over time, primarily

through hydrolysis. The rate of this degradation is significantly influenced by factors such as

temperature and pH. Proper storage and handling are therefore paramount to ensure the

integrity of your experimental reagents.

Quantitative Stability Data
The stability of AMP disodium salt in aqueous solution has been assessed under various

conditions. The following tables summarize the degradation at different temperatures and the

kinetics of hydrolysis across a range of pH values.

Table 1: Degradation of AMP Disodium Salt Solutions at Room Temperature (20-25°C)
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Concentration Time (days) Mean Percent Variation

0.03 mg/mL 9 > 10%

0.03 mg/mL 14 > 75%

400 mg/mL 10 Maintained initial concentration

400 mg/mL > 10 Decomposition observed

Data from a study assessing AMP solutions for bronchoprovocation.[1][2]

Table 2: Hydrolysis Rate Constants of AMP Disodium Salt at 60°C

Condition Rate Constant (k)

Acid-Catalyzed (kH) 1.62 x 10⁻⁶ M⁻¹ s⁻¹

Base-Catalyzed (kOH) 4.32 x 10⁻⁶ M⁻¹ s⁻¹

Neutral (k₀) 10⁻⁷ s⁻¹

These constants describe the rate of hydrolysis in acidic, alkaline, and neutral conditions,

respectively.[3]

Experimental Protocols
Protocol: Stability Testing of AMP Disodium Salt by High-Performance Liquid Chromatography

(HPLC)

This protocol outlines a general procedure for assessing the stability of AMP disodium salt in an

aqueous solution.

1. Preparation of AMP Disodium Salt Solutions:

Prepare a stock solution of AMP disodium salt in high-purity water (e.g., Milli-Q or equivalent)

at the desired concentration.
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For pH-dependent stability studies, use appropriate buffers to prepare solutions at the target

pH values.

Filter the solutions through a 0.22 µm syringe filter into sterile, sealed vials.

2. Storage Conditions:

Aliquot the prepared solutions for testing at various time points.

Store the aliquots under the desired temperature conditions (e.g., refrigerated at 4°C, frozen

at -20°C, or at room temperature).

Protect solutions from light, especially for long-term studies.

3. HPLC Analysis:

Instrumentation: A standard HPLC system with a UV detector is suitable.

Column: A reversed-phase C18 column is commonly used.

Mobile Phase: An isocratic or gradient elution using a buffer (e.g., phosphate buffer) and an

organic modifier (e.g., methanol or acetonitrile) is typical. The exact composition should be

optimized for good separation of AMP and its potential degradation products.

Detection: Monitor the elution profile at a wavelength of 259 nm.

Quantification: Create a standard curve with known concentrations of AMP disodium salt.

The concentration of AMP in the stability samples can be determined by comparing their

peak areas to the standard curve.

4. Data Analysis:

At each time point, inject a sample from the stored aliquots into the HPLC system.

Calculate the percentage of the remaining AMP disodium salt relative to the initial

concentration (time zero).

Plot the percentage of remaining AMP versus time to determine the degradation profile.
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Visualizations
AMPK Signaling Pathway

AMP is a key activator of the AMP-activated protein kinase (AMPK) signaling pathway, a

central regulator of cellular energy homeostasis.[4][5][6][7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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